N-((1H-benzo[d]imidazol-2-yl)methyl)-5-oxo-1,4-thiazepane-3-carboxamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-5-oxo-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C14H16N4O2S/c19-13-5-6-21-8-11(18-13)14(20)15-7-12-16-9-3-1-2-4-10(9)17-12/h1-4,11H,5-8H2,(H,15,20)(H,16,17)(H,18,19)
• InChI Key: ZLMLKQXBSKIIMI-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(NC1=O)C(=O)NCC2=NC3=CC=CC=C3N2
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol
• CAS No.: 1396557-51-9

Description

“N-((1H-benzo[d]imidazol-2-yl)methyl)-5-oxo-1,4-thiazepane-3-carboxamide” is a compound that contains a benzimidazole moiety, which is a heterocyclic aromatic compound. Benzimidazole derivatives are known to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Characterization

• Studies have been conducted on the synthesis and characterization of compounds with similar structures to N-((1H-benzo[d]imidazol-2-yl)methyl)-5-oxo-1,4-thiazepane-3-carboxamide, focusing on their crystal and molecular structures. These studies are crucial for understanding the properties and potential applications of these compounds in medicinal chemistry and drug development (Richter et al., 2023).

Antimicrobial and Antifungal Activity

• Research on derivatives of benzimidazole and thiazepane has shown significant antibacterial and antifungal activities. These findings suggest the potential use of such compounds in developing new antimicrobial agents, which could be crucial in combating drug-resistant infections (Raval et al., 2012).

Antitumor Activity

• Some studies have explored the antitumor activity of related compounds, highlighting their potential in cancer therapy. These studies provide a foundation for further investigation into the use of this compound and similar compounds in developing anticancer drugs (Ostapiuk et al., 2017).

Novel Drug Development

• The synthesis and biological evaluation of novel compounds, including those with benzimidazole and thiazepane structures, indicate their potential as antipsychotic and anticonvulsant agents. This research opens pathways for the development of new therapeutic options for psychiatric and neurological disorders (Kaur et al., 2012).

Corrosion Inhibition

• Benzimidazole derivatives have also been investigated for their corrosion inhibition properties, showcasing their potential in industrial applications to protect metals against corrosion in acidic environments. This highlights the versatility of such compounds beyond pharmaceutical applications (Ammal et al., 2018).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities and can interact with a variety of targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The interaction of the compound with its targets could lead to these effects.

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes . For instance, some imidazole derivatives have been found to inhibit CK1δ, a kinase involved in many cellular processes .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Some imidazole derivatives have been found to induce cell cycle arrest and apoptosis in certain cancer cell lines .